Melanocyte protein Pmel 17 precursor (46-57)

• sequence: RQLYPEWTEAQR
• source: Homo sapiens (human)
• synonym: Melanocyte protein Pmel 17 precursor (46-57)

Description

Melanocyte protein PMEL; gp100; pmel 17

Scientific Research Applications

1. Role in Melanogenesis and Melanosome Biogenesis

Pmel 17, a melanocyte-specific gene, plays a crucial role in melanogenesis. It is involved in the formation of melanosomes, the organelles where melanin pigments are synthesized and stored. Studies have shown that Pmel 17 is a transmembrane protein essential for the early steps of melanosome formation. Proteolytic fragments of Pmel 17 form insoluble amyloid-like fibrils within melanosome precursor organelles, upon which melanins are deposited during melanosome maturation. This process is critical for pigment formation in melanocytes (Watt et al., 2009).

2. Genetic Mapping and Mutation Studies

Research has mapped the Pmel 17 gene to specific chromosomes in both humans and mice. For instance, the human Pmel 17 gene is located on chromosome 12, while the mouse homologue maps to chromosome 10. Mutations in Pmel 17, such as the silver mutation in mice, have been linked to alterations in coat color, providing insights into the genetic factors influencing pigmentation (Kwon et al., 1991); (Kwon et al., 1995).

3. Immunological Aspects

Pmel 17 is also important in immunology, particularly in melanoma research. It has been identified as an epitope for HLA-A3-restricted melanoma-reactive human CTL (cytotoxic T lymphocytes). This finding is significant for understanding the immune response to melanoma and potential immunotherapies (Skipper et al., 1996).

4. Structural and Functional Characterization

Studies have characterized the structural and functional aspects of the Pmel 17 protein. For example, it has been shown to lack known melanogenic catalytic activities, suggesting its role as a structural protein in melanosomes. This is crucial for understanding the molecular mechanisms of melanosome formation and melanogenesis (Kobayashi et al., 1994).

5. Influence on Melanosome Morphology

Research indicates that Pmel 17 is involved in shaping the melanosomes. The shape of melanosomes is altered in the absence of functional Pmel 17, highlighting its role in determining the physical attributes of these organelles, which in turn can affect pigment distribution and coloration (Theos et al., 2006).